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Introduction
Potassium methoxide (CH₃OK) is a potent, non-nucleophilic strong base widely employed in

organic synthesis.[1] It is the potassium salt of methanol and is commercially available as a

white to off-white crystalline solid or as a solution in methanol.[2][3] Its robust basicity makes it

an exceptional reagent for deprotonation reactions, readily abstracting protons from a wide

range of substrates to generate reactive nucleophilic intermediates such as enolates,

alkoxides, and carbanions.[4] These intermediates are fundamental building blocks in carbon-

carbon bond formation, a cornerstone of modern organic synthesis.[4] The versatility of

potassium methoxide extends to its application as a catalyst in numerous industrial processes,

including the synthesis of pharmaceuticals, agrochemicals, and biodiesel.[4][5][6]

Physicochemical Properties and Safety Data
Handling potassium methoxide requires strict adherence to safety protocols due to its

hazardous nature. It is a flammable solid that can ignite spontaneously in moist air at

temperatures greater than 70°C.[7] It reacts violently with water, acids, and strong oxidizing

agents.[7][8] Therefore, it must be handled under anhydrous and inert conditions (e.g., under

nitrogen or argon).[7]
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Property Value Reference

CAS Number 865-33-8 [4]

Molecular Formula CH₃KO [9]

Molar Mass 70.132 g/mol [9]

Appearance

White to yellowish,

hygroscopic, odorless

crystalline powder

[9]

pKa Approximately 15.17 (at 20°C) [8]

Auto-ignition Temperature 70°C (solid form) [8]

Solubility
Soluble in polar alcohols like

methanol and ethanol
[8]

Reactivity
Reacts violently with water,

acids, and moist air
[7][8]

Applications in Deprotonation Reactions
Potassium methoxide's primary utility lies in its capacity to serve as a strong base for the

deprotonation of weakly acidic protons. This facilitates a variety of crucial synthetic

transformations.

Enolate Formation
Potassium methoxide is frequently used to generate enolates from carbonyl compounds such

as ketones, esters, and aldehydes.[10][11] The resulting enolate anion is a powerful

nucleophile that can participate in a wide range of carbon-carbon bond-forming reactions.

Named Reactions
Several classic organic reactions utilize potassium methoxide as a key basic catalyst:

Claisen Condensation: This reaction involves the condensation of two ester molecules or

one ester and another carbonyl compound to form a β-keto ester or a β-diketone.[4][12]
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Williamson Ether Synthesis: In this reaction, potassium methoxide can be used to

deprotonate an alcohol, forming an alkoxide that then acts as a nucleophile to displace a

halide from an alkyl halide, forming an ether.[10]

Stobbe Reaction: A condensation reaction between a dialkyl succinate and a ketone or

aldehyde, catalyzed by a strong base like potassium methoxide.[8][12]

Industrial Applications
Pharmaceutical Synthesis: It is instrumental in the synthesis of Active Pharmaceutical

Ingredients (APIs) that require strong base conditions for their production.[6][8][13] Its role in

deprotonation is fundamental for creating the complex carbon skeletons of many drug

molecules.[13]

Agrochemical Manufacturing: Potassium methoxide serves as a base catalyst in the

production of various pesticides and herbicides.[4][6]

Biodiesel Production: It is a preferred catalyst for the transesterification of triglycerides from

vegetable oils and animal fats with methanol to produce fatty acid methyl esters (biodiesel).

[5][6][9] Potassium methoxide often leads to higher yields compared to its sodium

counterpart.[9]
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Substrate Product Type
Reaction
Conditions

Yield Reference

Canola Oil

(Triglycerides)

Biodiesel (Fatty

Acid Methyl

Esters)

1.59% w/w

CH₃OK, 50°C,

4.5:1

Methanol/Oil

Ratio

95.8% [9]

Tucum Oil

(Triglycerides)

Biodiesel

(Methylic Esters)

9.5 g KOH in 120

mL Methanol,

40°C, 40 min

Not specified, but

described as a

complete route

[14]

Methanol

Methyl Formate

(via

Carbonylation)

Catalytic amount

of CH₃OK

Industrial

process, high

efficiency

[4][9]

Experimental Protocols
General Protocol for Enolate Formation from a Ketone
Objective: To generate a potassium enolate from a ketone for subsequent reaction with an

electrophile.

Materials:

Ketone (e.g., acetophenone)

Potassium methoxide (solid or as a solution in methanol)

Anhydrous solvent (e.g., THF, DMF, or methanol)

Inert gas supply (Nitrogen or Argon)

Schlenk line or glovebox

Magnetic stirrer and stir bar

Reaction flask and condenser
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Thermometer

Procedure:

Reaction Setup: Assemble a flame-dried reaction flask equipped with a magnetic stir bar, a

condenser, and a nitrogen/argon inlet.

Reagent Addition: Under a positive pressure of inert gas, add the anhydrous solvent to the

reaction flask.

Substrate Addition: Add the ketone to the solvent and stir until dissolved.

Base Addition: Slowly add potassium methoxide to the stirred solution at the desired

temperature (often 0 °C or room temperature). The addition can be done portion-wise for the

solid or dropwise for a solution to control any exothermic reaction.

Enolate Formation: Allow the reaction to stir for a specified time (typically 30-60 minutes) to

ensure complete enolate formation. The reaction progress can be monitored by thin-layer

chromatography (TLC) or other appropriate analytical techniques.

Subsequent Reaction: The resulting enolate solution is now ready for reaction with a suitable

electrophile.

Protocol for the Preparation of Potassium Methoxide
Catalyst for Biodiesel Production
Objective: To prepare a potassium methoxide solution for the transesterification of vegetable

oil.

Materials:

Potassium hydroxide (KOH)

Anhydrous methanol

Stirring vessel

Magnetic stirrer and stir bar
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Procedure:

Preparation: In a suitable vessel equipped with a magnetic stirrer, add the required volume of

anhydrous methanol.

Dissolution: While stirring, carefully and slowly add the solid potassium hydroxide to the

methanol. Caution: This is an exothermic reaction.[14] The dissolution should be done in a

well-ventilated area, and cooling may be necessary to control the temperature.

Completion: Continue stirring until all the potassium hydroxide has completely dissolved to

form the potassium methoxide solution.[14]

Application: The freshly prepared potassium methoxide solution is now ready to be used as a

catalyst in the transesterification reaction. For example, for tucum oil, a solution made from

9.5 g of KOH in 120 mL of methanol was used.[14]

Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[7][15]

Inert Atmosphere: Handle solid potassium methoxide and its concentrated solutions under

an inert atmosphere (nitrogen or argon) to prevent decomposition from atmospheric moisture

and carbon dioxide.[7]

Ventilation: Use a chemical fume hood to avoid inhalation of dust or vapors.[16][17]

Fire Safety: Keep away from heat, sparks, and open flames.[15] Have appropriate fire

extinguishing agents (e.g., dry powder) available, but do not use water.[17]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials like acids and water.[7][16][17]

Spills: In case of a spill, sweep or shovel the solid material into an appropriate container for

disposal. Do not use water for cleanup.[17]
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Reactants Products
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Caption: General mechanism of deprotonation using potassium methoxide.
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Start: Assemble Flame-Dried Glassware

Establish Inert Atmosphere (N₂ or Ar)

Add Anhydrous Solvent

Add Substrate (e.g., Ketone)

Cool Reaction Mixture (if necessary)

Slowly Add Potassium Methoxide

Stir for Complete Deprotonation

Reaction with Electrophile / Workup

End: Product Isolation & Purification

Click to download full resolution via product page

Caption: A typical experimental workflow for a deprotonation reaction.
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Caption: Logical relationship of potassium methoxide's applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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